Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
Eremophilane, 8,9-secoeremophilane, and furoeremophilane sesquiterpenoids are a class of biologically active natural products. These compounds are derived from terpene biosynthesis pathways in various plants, fungi, and bacteria. Eremophilanes exhibit diverse structural variations with unique functional groups that contribute to their biological activities, including cytotoxicity, antimicrobial properties, and anti-inflammatory effects. The 8,9-secoeremophilane sesquiterpenoids represent a structural variant where the C-8 and C-9 carbon atoms are removed, leading to altered pharmacological properties compared to the parent eremophilanes. Furoeremophilanes incorporate a furo ring system into their structure, conferring additional complexity and potential for unique bioactivities. These compounds have been isolated from species such as Eremophila, a genus of plants endemic to Australia, and possess significant medicinal value due to their structural diversity and biological activities, making them important targets for drug discovery and development.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
Zedoarofuran | 213833-34-2 | C15H20O4 |
![]() |
Nootkatone | 4674-50-4 | C15H22O |
![]() |
S-PETASIN | 70238-51-6 | C19H26O3S |
![]() |
Atractylon | 6989-21-5 | C15H20O |
![]() |
2-Butenoic acid,2-methyl-,(1R,2R,7S,8aR)-1,2,3,4,6,7,8,8a-octahydro-1,8a-dimethyl-7-(1-methylethenyl)-6-oxo-2-naphthalenylester, (2Z)- | 26577-85-5 | C20H28O3 |
![]() |
2-Oxo-1(10),11(13)-eremophiladien-12-oic acid | 58142-10-2 | C15H20O3 |
![]() |
(+)-Valerianol | 20489-45-6 | C15H26O |
![]() |
Valencene (Technical Grade) | 4630-07-3 | C15H24 |
![]() |
α-Vetivone | 15764-04-2 | C15H22O |
![]() |
Furanoeudesma 1,3-diene | 87605-93-4 | C15H18O |
Related Literature
-
Elise Lepeltier,Lucille Esnault,Laurent Lemaire,Claire Lépinoux-Chambaud,Nicolas Clere,Joel Eyer,Géraldine Piel,Catherine Passirani Nanoscale, 2018,10, 13485-13501
-
Alescia Cullen,Leanne A. Pearson,Rabia Mazmouz,Tianzhe Liu,Angela H. Soeriyadi,Sarah E. Ongley,Brett A. Neilan Nat. Prod. Rep., 2019,36, 1117-1136
-
Shan Yu,Fan Dong,Qian Zhang J. Mater. Chem. A, 2016,4, 7823-7829
-
Shan-Shan Li,Ai-Jun Wang,Yuan-Yuan Hu,Ke-Ming Fang,Jian-Rong Chen,Jiu-Ju Feng J. Mater. Chem. A, 2014,2, 18177-18183
-
Sílvia Chaves,Marco Gil,Sónia Canário,Ratomir Jelic,Maria João Romão,José Trincão,Eberhardt Herdtweck,Joana Sousa,Carmen Diniz,Paula Fresco,M. Amélia Santos Dalton Trans., 2008, 1773-1782
-
Masaki Nishijima,Masato Goto,Mayu Fujikawa,Tadashi Mori,Takehiko Wada,Yoshihisa Inoue Chem. Commun., 2014,50, 14082-14085
-
10. Carbon nanotube-modified electrodes for the simultaneous determination of dopamine and ascorbic acidJun Liu,Qionglin Liang,Yiming Wang,Guoan Luo Analyst, 2002,127, 653-658
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5